Cas no 24268-81-3 (2-(dimethylamino)-3-phenylpropanoic Acid)

• Product Name: 2-(dimethylamino)-3-phenylpropanoic Acid
• CAS No: 24268-81-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2934433
• PubChem ID: 140236
• Update Time: 2025-06-14

2-(dimethylamino)-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• DL-N,N-dimethylphenylalanine
• N,N-dimethyl-DL-phenylalanine;N,N-dimethyl-phenylalanine;N,N-dimethyl-phenylalanine;N,N-dimethylphenylalanine;Inaktive α-Dimethylamino-β-phenyl-propionsaeure;N,N-Dimethyl-DL-phenylalanin;
• N-Dimethylphenylalanin
• SCHEMBL121727
• AKOS008104922
• KS-10410
• InChI=1/C11H15NO2/c1-12(2)10(11(13)14)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14
• Alanine, N,N-dimethyl-3-phenyl-, L-
• CHEMBL336528
• SY105182
• DTXSID50938546
• 820-785-0
• Z448003214
• 24268-81-3
• EN300-60638
• ZAA26881
• ZGA22278
• 2-(dimethylamino)-3-phenylpropanoicacid
• 2-(dimethylamino)-3-phenylpropanoic acid
• 2-(dimethylamino)-3-phenylpropanoic Acid

• Inchi： 1S/C11H15NO2/c1-12(2)10(11(13)14)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14)
• InChI Key： HOGIQTACRLIOHC-UHFFFAOYSA-N
• SMILES： CN(C(C(=O)O)CC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.24390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(dimethylamino)-3-phenylpropanoic Acid

Comprehensive Analysis of 2-(Dimethylamino)-3-phenylpropanoic Acid (CAS No. 24268-81-3): Properties, Applications, and Industry Insights

2-(Dimethylamino)-3-phenylpropanoic Acid (CAS 24268-81-3) is a specialized organic compound with a unique molecular structure combining aromatic and aliphatic functionalities. This amino acid derivative has garnered significant attention in pharmaceutical and biochemical research due to its potential as a chiral building block and intermediate in drug synthesis. The compound's zwitterionic nature and hydrogen-bonding capacity make it particularly valuable in designing peptide mimetics and bioactive molecules.

Recent studies highlight the growing demand for custom amino acid derivatives like 2-(dimethylamino)-3-phenylpropanoic acid in targeted drug delivery systems. With the pharmaceutical industry's shift toward personalized medicine, researchers are exploring its utility in prodrug formulations and enzyme inhibitors. The compound's structural versatility allows modifications at both the amino and carboxyl groups, enabling diverse structure-activity relationship studies.

From a synthetic chemistry perspective, CAS 24268-81-3 demonstrates remarkable stereochemical stability, making it suitable for asymmetric synthesis applications. Its phenylpropanoic acid backbone shares structural similarities with several non-steroidal anti-inflammatory drug (NSAID) precursors, though its dimethylamino substitution introduces distinct electronic effects that influence molecular recognition processes. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples.

The compound's physicochemical properties—including its water solubility (pH-dependent) and melting point range (210-215°C with decomposition)—are critical for formulation scientists. Industry reports indicate rising interest in its green chemistry applications, particularly in catalyzed amidation reactions that reduce solvent waste. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be observed.

Emerging research explores 2-(dimethylamino)-3-phenylpropanoic acid's potential in neurological compound development, given its structural resemblance to neurotransmitter analogs. Computational chemistry models suggest possible blood-brain barrier permeability, sparking investigations into CNS-targeted therapeutics. These developments align with current drug discovery trends focusing on small molecule modulators of protein-protein interactions.

Quality control specifications for CAS 24268-81-3 typically require chromatographic purity verification and residual solvent analysis. Leading manufacturers employ quality-by-design (QbD) principles to ensure batch-to-batch consistency. The compound's storage stability under nitrogen atmosphere at -20°C makes it suitable for long-term research projects, though lyophilized forms show improved shelf life.

Market analysts project steady growth for functionalized amino acids like this compound, driven by expanding peptidomimetic drug development and bioconjugation technologies. Its compatibility with solid-phase peptide synthesis (SPPS) protocols further enhances its utility in combinatorial chemistry workflows. Recent patent literature reveals innovative applications in fluorescent probes and molecular imaging agents.

From an environmental standpoint, 2-(dimethylamino)-3-phenylpropanoic acid demonstrates favorable biodegradation profiles in standard OECD tests. Process chemists have developed atom-efficient routes to its synthesis using continuous flow reactors, reducing the environmental footprint of production. These advancements address the pharmaceutical industry's increasing focus on sustainable chemistry practices.

Academic and industrial researchers frequently search for information about this compound's spectral data, derivatization methods, and scaling-up procedures. The scientific community maintains particular interest in its crystal structure analysis and polymorph characterization, which are crucial for intellectual property protection of novel derivatives. Collaborative studies between computational and synthetic chemists continue to uncover new structure-property relationships for this versatile building block.